Cas no 5428-44-4 (N-phenylserine)

• Product Name: N-phenylserine
• CAS No: 5428-44-4
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 940464
• PubChem ID: 224482
• Update Time: 2025-04-19

N-phenylserine Chemical and Physical Properties

Names and Identifiers

• N-phenylserine
• phenylserine
• NSC-12966
• 5428-44-4
• SCHEMBL344918
• NSC12966
• CHEBI:137012
• phenylserin
• phenyl-dl-serine

• Inchi： 1S/C9H11NO3/c11-6-8(9(12)13)10-7-4-2-1-3-5-7/h1-5,8,10-11H,6H2,(H,12,13)
• InChI Key： CXIYBDIJKQJUMN-UHFFFAOYSA-N
• SMILES： OCC(C(=O)O)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.348
• Boiling Point: 436.8°C at 760 mmHg
• Flash Point: 218°C
• Refractive Index: 1.636
• PSA: 69.56
• LogP: 0.61700